Cas no 1242843-00-0 (Rac-Cubebin)
Rac-Cubebin Chemical and Physical Properties
Names and Identifiers
-
- rac-Cubebin
- Rac-Cubebin
-
- Inchi: 1S/C20H20O6/c21-20-15(6-13-2-4-17-19(8-13)26-11-24-17)14(9-22-20)5-12-1-3-16-18(7-12)25-10-23-16/h1-4,7-8,14-15,20-21H,5-6,9-11H2/t14-,15+,20?/m0/s1
- InChI Key: DIYWRNLYKJKHAM-VKWYCSODSA-N
- SMILES: O1C[C@H](CC2=CC=C3C(=C2)OCO3)[C@@H](CC2=CC=C3C(=C2)OCO3)C1O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 487
- XLogP3: 3.4
- Topological Polar Surface Area: 66.4
Rac-Cubebin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | PHL83180-10MG |
Cubebin |
1242843-00-0 | 10mg |
¥5044.92 | 2025-01-16 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | PHL83180-10MG |
1242843-00-0 | 10MG |
¥5417.42 | 2023-01-06 | |||
| TRC | C833000-1mg |
rac-Cubebin |
1242843-00-0 | 1mg |
$282.00 | 2023-05-18 | ||
| TRC | C833000-10mg |
rac-Cubebin |
1242843-00-0 | 10mg |
$2193.00 | 2023-05-18 | ||
| TRC | C833000-75mg |
rac-Cubebin |
1242843-00-0 | 75mg |
$ 15000.00 | 2023-09-08 | ||
| PhytoLab | 83180-50mg |
Cubebin |
1242843-00-0 | ≥ 98.0 % | 50mg |
€958.5 | 2023-10-25 | |
| PhytoLab | 83180-250mg |
Cubebin |
1242843-00-0 | ≥ 98.0 % | 250mg |
€4526.25 | 2023-10-25 | |
| PhytoLab | 83180-500mg |
Cubebin |
1242843-00-0 | ≥ 98.0 % | 500mg |
€8520 | 2023-10-25 | |
| PhytoLab | 83180-1000mg |
Cubebin |
1242843-00-0 | ≥ 98.0 % | 1000mg |
€15975 | 2023-10-25 |
Rac-Cubebin Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on Rac-Cubebin
Rac-Cubebin (CAS No. 1242843-00-0): A Comprehensive Overview of Its Properties and Applications
Rac-Cubebin (CAS No. 1242843-00-0) is a naturally occurring lignan compound that has garnered significant attention in recent years due to its potential therapeutic properties. As researchers continue to explore natural products for drug discovery, Rac-Cubebin stands out as a promising candidate with diverse biological activities. This article provides an in-depth look at this fascinating compound, its chemical characteristics, potential applications, and current research trends.
The chemical structure of Rac-Cubebin features a dibenzylbutyrolactone skeleton, which is characteristic of many bioactive lignans. This structural motif contributes to its antioxidant properties and potential anti-inflammatory effects, making it a subject of intense study in pharmacological research. Recent studies have particularly focused on its neuroprotective potential, with some evidence suggesting it may help combat oxidative stress in neural tissues.
In the context of current health trends, Rac-Cubebin aligns with growing consumer interest in natural therapeutics and plant-derived medicines. The global market for natural compounds has seen exponential growth, driven by increasing awareness of holistic health approaches. Researchers are investigating whether Rac-Cubebin supplements could offer benefits for cognitive health, given its potential to cross the blood-brain barrier.
The extraction and purification of Rac-Cubebin typically involve advanced chromatographic techniques to isolate the compound from its natural sources. Analytical methods such as HPLC analysis of Rac-Cubebin and mass spectrometry characterization are crucial for ensuring purity and quality control in research applications. These techniques are particularly important as scientists work to standardize extraction protocols for potential commercial production.
From a pharmacological perspective, preliminary studies on Rac-Cubebin mechanism of action suggest it may interact with multiple cellular pathways. Its ability to modulate inflammatory mediators and exhibit free radical scavenging activity makes it particularly interesting for researchers studying age-related diseases. Some laboratories are exploring its potential in combination therapies, examining possible synergistic effects with other natural compounds.
The safety profile of Rac-Cubebin is another area of active investigation. While early studies indicate good tolerability in experimental models, comprehensive toxicology studies of Rac-Cubebin are still ongoing. Researchers are particularly interested in determining optimal dosage ranges and potential contraindications, which will be crucial for any future therapeutic applications.
In the field of nutraceuticals, Rac-Cubebin has attracted attention as a potential functional food ingredient. Some companies are exploring its incorporation into cognitive health supplements, capitalizing on the growing market for brain-boosting natural products. However, regulatory approval processes and standardization challenges remain significant hurdles for commercial development.
Current research trends also include exploring the synthetic analogs of Rac-Cubebin, with medicinal chemists working to modify its structure to enhance bioavailability or target specificity. These efforts reflect the broader pharmaceutical industry's interest in developing nature-inspired compounds with improved therapeutic profiles.
From a commercial perspective, the market potential for Rac-Cubebin is closely tied to ongoing research outcomes. While still in relatively early stages of investigation compared to more established natural compounds, its unique properties have positioned it as a compound to watch in coming years. Investors and industry analysts are monitoring developments closely, particularly in relation to cognitive health applications.
Looking ahead, the future of Rac-Cubebin research appears promising but will require continued investment in clinical validation. As with many natural compounds, translating promising preclinical results into demonstrated clinical benefits remains a significant challenge. Nevertheless, the compound's diverse biological activities and alignment with current health trends suggest it will remain an important focus of natural product research for the foreseeable future.
1242843-00-0 (Rac-Cubebin) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)